(2-(6-Methoxy-3-pyridinyl)amino-3-pyridinyl)methanol

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: [2-[(6-methoxypyridin-3-yl)amino]pyridin-3-yl]methanol
• InChI: InChI=1S/C12H13N3O2/c1-17-11-5-4-10(7-14-11)15-12-9(8-16)3-2-6-13-12/h2-7,16H,8H2,1H3,(H,13,15)
• InChI Key: WJFPTLAUFLNWEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC2=C(C=CC=N2)CO

Description

(2-(6-Methoxy-3-pyridinyl)amino-3-pyridinyl)methanol is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen gas stream, 2.1 g (56 mmol) of lithium aluminum hydride was added to tetrahydrofuran (100 mL) under ice cooling, and a tetrahydrofuran (60 mL) solution of 6.8 g (28 mmol) of methyl 2-(6-methoxy-3-pyridinyl)aminonicotinate was added dropwise to the above solution. The resulting mixture was stirred for 2 hours at room temperature. Ethyl acetate was added to the reaction mixture, and 23 mL of a 10% aqueous solution of sodium hydroxide was further added thereto. Insoluble materials were filtered off. The filtrate was concentrated, and the residue was dissolved in ethyl acetate, dried, filtered, and concentrated. 6.6 g of the title compound was obtained as a yellow viscous product (yield: quantitative).